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Compound of Interest

Compound Name: 4-Bromobutyronitrile

Cat. No.: B1294660

In-Depth Technical Guide to 4-
Bromobutyronitrile

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 4-Bromobutyronitrile, a key building block in organic synthesis
and pharmaceutical development.

Molecular Structure and Properties

4-Bromobutyronitrile, with the IUPAC name 4-bromobutanenitrile, is a bifunctional molecule
containing both a nitrile and a bromoalkane group. This structure allows for a variety of
chemical transformations, making it a versatile reagent in organic chemistry.

Chemical Identifiers

Below is a summary of the key chemical identifiers for 4-Bromobutyronitrile.
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Identifier Value

IUPAC Name 4-bromobutanenitrile

3-Bromopropyl cyanide, 1-Bromo-3-

Synonyms
cyanopropane
CAS Number 5332-06-9[1][2]
Molecular Formula C4H6BrN[1][3]
Molecular Weight 148.00 g/mol [1][2]
Canonical SMILES C(CC#N)CBIr[1]
InChl Key CQPGDDAKTTWVDD-UHFFFAOY SA-N[1][4]

Physical and Chemical Properties

The physical and chemical properties of 4-Bromobutyronitrile are summarized in the table
below.

Property Value

Appearance Colorless to pale yellow liquid
Boiling Point 205 °C[2]

Density 1.489 g/mL at 25 °C[2]
Refractive Index n20/D 1.478[2]

Solubility Immiscible with water

Spectroscopic Data

The molecular structure of 4-Bromobutyronitrile can be confirmed through various
spectroscopic techniques.

'H NMR Spectroscopy

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyronitrile
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b59802
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyronitrile
https://www.chemicalbook.com/synthesis/4-bromobutyronitrile.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyronitrile
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b59802
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyronitrile
https://spectrabase.com/spectrum/Dr36ZGiU1Hr
https://www.benchchem.com/product/b1294660?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b59802
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b59802
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b59802
https://www.benchchem.com/product/b1294660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

The proton NMR spectrum of 4-Bromobutyronitrile shows three distinct signals corresponding

to the three methylene groups.

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

~3.5 Triplet 2H -CH2-Br

~2.6 Triplet 2H -CH2-CN

~2.2 Quintet 2H -CH2-CH2-CH2-

13C NMR Spectroscopy

The carbon NMR spectrum provides further confirmation of the carbon skeleton.

Chemical Shift (ppm) Assignment
~119 -C=N

~32 -CHz-Br

~28 -CH2-CH2-CHz2-
~16 -CH2-CN

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic absorption bands for the functional groups present.

Wavenumber (cm~—?)

Functional Group

~2250 C=N stretch
~2850-3000 C-H stretch
~1250 C-Br stretch

Mass Spectrometry
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The mass spectrum of 4-Bromobutyronitrile shows a molecular ion peak and characteristic
fragmentation patterns.

miz Assignment

147/149 [M]+ (Molecular ion with 7°Br/81Br isotopes)
68 [M - Br]+

54 [CaHe]+

41 [C3Hs]+

Experimental Protocols
Synthesis of 4-Bromobutyronitrile

A common method for the synthesis of 4-Bromobutyronitrile is the nucleophilic substitution of
1,3-dibromopropane with a cyanide salt.

Materials:

e 1,3-Dibromopropane

e Sodium cyanide (or Potassium cyanide)
e N,N-Dimethylformamide (DMF)

e 1M Hydrochloric acid

o Ethyl acetate

e Hexanes

e Anhydrous magnesium sulfate

e Argon gas

Procedure:
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e To a Schlenk flask under an argon atmosphere, add 1,3-dibromopropane and anhydrous
DMF.

» Deoxygenate the mixture using the freeze-pump-thaw method three times.
e Add sodium cyanide to the reaction mixture.

 Stir the reaction at room temperature for 18 hours or until completion, as monitored by Thin
Layer Chromatography (TLC) using a 30% ethyl acetate/hexanes mobile phase.

» Precipitate the crude reaction mixture into 1M HCI.

« Filter the precipitate via suction filtration.

e Dry the solid under vacuum to yield the crude product.

» Further purification can be achieved through column chromatography or distillation.

Applications in Drug Development

4-Bromobutyronitrile is a valuable intermediate in the synthesis of various pharmaceutical
compounds. Its bifunctional nature allows for the introduction of a cyano group and subsequent
modifications at the bromine-bearing carbon.

Intermediate in Loperamide Synthesis

A derivative of 4-Bromobutyronitrile, 4-Bromo-2,2-diphenylbutyronitrile, serves as a key
intermediate in the synthesis of Loperamide, an opioid-receptor agonist used for the treatment
of diarrhea.

The diagram below illustrates the logical relationship between the starting material and its
application in the synthesis of a Loperamide precursor.

Reaction with \ Alkylation of
4-Bromobutyronitrile diphenylacetonitrile (4—Bromo—2,2—dipheny|butyronitrile ) 4-(p-chlorophenyl)-4-hydroxypiperidine Loperamide Precursor

Click to download full resolution via product page
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Caption: Role of 4-Bromobutyronitrile in Loperamide Synthesis.

Safety and Handling

4-Bromobutyronitrile is a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated fume hood.

Hazards: Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye
irritation. May cause respiratory irritation.

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.

e Handling: Avoid breathing mist, vapors, or spray. Wash hands thoroughly after handling. Do
not eat, drink, or smoke when using this product.

o Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. Store
locked up.

» Disposal: Dispose of contents and container to an approved waste disposal plant.

This guide provides a detailed overview of 4-Bromobutyronitrile for scientific and research
professionals. For more specific applications and protocols, please refer to the cited literature
and relevant safety data sheets.

The following diagram outlines the workflow for the synthesis of a generic product using 4-
Bromobutyronitrile, as described in the experimental protocol section.
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Caption: General Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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